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Compound of Interest

Compound Name: CHDI-390576

Cat. No.: B15586422

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data and protocols
for the use of CHDI-390576, a potent and CNS-penetrant class lla histone deacetylase (HDAC)
inhibitor, in mouse models. The information is compiled from publicly available research to
guide the design and execution of in vivo studies.

Overview of CHDI-390576

CHDI-390576 is a benzhydryl hydroxamic acid that selectively inhibits class lla HDACs
(HDAC4, HDAC5, HDAC7, and HDAC9) with IC50 values in the nanomolar range.[1] It displays
significant selectivity over class | and class llb HDACSs.[1] Its ability to penetrate the central
nervous system makes it a valuable tool for investigating the role of class lla HDACs in
neurological disorders.[1]

Mechanism of Action

Class lla HDACs act as transcriptional corepressors by interacting with transcription factors
such as myocyte enhancer factor-2 (MEF2).[2][3][4] This interaction represses the
transcriptional activity of MEF2. CHDI-390576 inhibits the catalytic activity of class lla HDACSs,
leading to the de-repression of MEF2 and the subsequent expression of MEF2 target genes.[3]

[5]

Quantitative Data
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The following tables summarize the available quantitative data for CHDI-390576.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target IC50 (nM)
HDAC4 54
HDAC5 60
HDAC7 31
HDAC9 50

Data from MedchemExpress[1]

Experimental Protocols
Preparation of CHDI-390576 for Oral Administration in
Mice

This protocol is based on a formulation provided by MedchemExpress.[1]

Materials:

CHDI-390576 powder
Dimethyl sulfoxide (DMSO)
PEG300

Tween-80

Saline (0.9% NacCl)

Sterile microcentrifuge tubes
Vortex mixer

Sonicator (optional)
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Procedure:

e Prepare a stock solution of CHDI-390576 in DMSO. For example, to achieve a final
concentration of 2.08 mg/mL, prepare a 20.8 mg/mL stock solution in DMSO.

« In a sterile microcentrifuge tube, add the following solvents in the specified order, vortexing
after each addition:

40% PEG300

o

10% of the CHDI-390576 DMSO stock solution

[¢]

5% Tween-80

[e]

45% Saline

[e]

» Vortex the final solution thoroughly to ensure it is clear and homogenous.
« If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

o Prepare the working solution fresh on the day of administration.

Oral Administration of CHDI-390576 to Mice

This protocol is based on a study conducted in R6/2 mice, a model for Huntington's disease.
Animals:

e R6/2 transgenic mice and wild-type littermates.

Dosage and Administration:

e Dose mice orally (p.o.) by gavage with CHDI-390576 at 10, 30, or 100 mg/kg.

o Administer the compound twice daily for a period of 15 days.

» Avehicle control group should be administered the same formulation without the active

compound.
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Open Field Test for Behavioral Analysis

The open field test is used to assess general locomotor activity and anxiety-like behavior in
mice.

Materials:

e Open field arena (e.g., 42 x 42 x 42 cm)

e Video camera and tracking software

e 70% ethanol for cleaning

Procedure:

e Habituate the mice to the testing room for at least 30 minutes before the test.

¢ Clean the open field arena with 70% ethanol and allow it to dry completely between each
mouse to remove olfactory cues.

¢ Gently place the mouse in the center of the arena.

e Record the mouse's activity for a predetermined duration, typically 5-10 minutes.

» Analyze the recorded video using tracking software to measure parameters such as:
o Total distance traveled
o Time spent in the center versus the periphery of the arena
o Rearing frequency (vertical activity)

 Increased time in the center of the arena is generally interpreted as reduced anxiety-like
behavior.

Diagrams
Signaling Pathway of CHDI-390576
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Caption: CHDI-390576 inhibits Class Ila HDACs, relieving MEF2 repression.

Experimental Workflow for In Vivo Mouse Study
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Caption: Workflow for CHDI-390576 in vivo mouse study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586422#chdi-390576-dosage-and-administration-
in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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